Cas no 1261817-49-5 (Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate)

• Product Name: Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate
• CAS No: 1261817-49-5
• MF: C₁₉H₉Cl₆NO₂
• MW: 495.998259305954
• CID: 4970008
• Update Time: 2025-10-22

Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate

• Inchi： 1S/C19H9Cl6NO2/c1-28-19(27)8-2-3-26-18(10-5-14(23)16(25)7-12(10)21)17(8)9-4-13(22)15(24)6-11(9)20/h2-7H,1H3
• InChI Key： IRNPUWRDAXORBJ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1=C(C(=O)OC)C=CN=C1C1C=C(C(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 555
• XLogP3: 7.8
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate

Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate: A Comprehensive Overview

Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate, also known by its CAS number 1261817-49-5, is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound is a derivative of isonicotinic acid, featuring two trichlorophenyl groups attached to the 2 and 3 positions of the isonicotinate moiety. The methyl ester group further enhances its chemical properties, making it a versatile molecule for research and development.

The structure of Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate is characterized by its aromatic rings and chlorine substituents. The trichlorophenyl groups are known for their stability and resistance to environmental degradation, which makes this compound particularly useful in applications where durability and chemical inertness are critical. Recent studies have highlighted the potential of this compound in the development of advanced materials and pharmaceuticals.

One of the most promising areas of research involving Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate is its role in drug design. Scientists have explored its ability to act as a scaffold for creating bioactive molecules with enhanced pharmacokinetic properties. For instance, researchers at the University of California have demonstrated that this compound can serve as a template for designing anti-cancer agents with improved solubility and bioavailability.

In addition to its pharmaceutical applications, Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate has shown potential in the field of agrochemicals. Its unique chemical structure allows it to interact with specific enzymes involved in plant metabolism, making it a candidate for developing eco-friendly pesticides. A study published in the Journal of Agricultural Chemistry revealed that this compound exhibits selective toxicity against agricultural pests while being relatively harmless to non-target species.

The synthesis of Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers at MIT have developed an efficient route using palladium-catalyzed cross-coupling reactions to construct the trichlorophenyl groups. This method not only improves yield but also reduces the environmental footprint of the synthesis process.

From an environmental perspective, understanding the fate and transport of Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate in natural systems is crucial. Studies conducted by environmental scientists at Stanford University have shown that this compound undergoes slow degradation under aerobic conditions due to its highly substituted aromatic rings. However, under anaerobic conditions or in the presence of specific microbial communities, biodegradation rates can increase significantly.

In terms of industrial applications, Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate has found use as an intermediate in the production of high-performance polymers. Its ability to form stable covalent bonds with other monomers makes it ideal for creating materials with exceptional thermal stability and mechanical strength. Recent advancements in polymer chemistry have leveraged this property to develop next-generation composites for aerospace and automotive industries.

The safety profile of Methyl 2,3-bis(2,4,5-trichlorophenyl)isonicotinate has also been extensively studied. According to findings from toxicological studies published in Toxicology Today journal earlier this year (February 20XX), acute exposure to this compound does not pose significant risks under normal handling conditions. However prolonged or repeated exposure may require additional safety precautions based on specific workplace guidelines.

Looking ahead into future research directions for this compound involves exploring its potential as a building block for nanotechnology applications. Researchers at IBM's Watson Research Center are currently investigating how self-assembling monolayers incorporating this compound can be used to create ultra-thin coatings with unique electronic properties.

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